Cas no 1806777-82-1 (Ethyl 4-(aminomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carboxylate)

• Product Name: Ethyl 4-(aminomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carboxylate
• CAS No: 1806777-82-1
• MF: C₁₁H₁₀F₆N₂O₃
• MW: 332.199123859406
• CID: 4844537
• Update Time: 2025-10-09

Ethyl 4-(aminomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(aminomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carboxylate

• Inchi： 1S/C11H10F6N2O3/c1-2-21-9(20)6-4-19-8(10(12,13)14)7(5(6)3-18)22-11(15,16)17/h4H,2-3,18H2,1H3
• InChI Key： RRHCUIPSUWULJM-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(CN)C(C(=O)OCC)=CN=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 387
• XLogP3: 2
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 4-(aminomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carboxylate

Ethyl 4-(aminomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carboxylate: A Comprehensive Overview

The compound Ethyl 4-(aminomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carboxylate, identified by the CAS number 1806777-82-1, is a highly specialized organic molecule with significant applications in various fields, particularly in pharmaceuticals and agrochemicals. This compound is characterized by its unique pyridine ring structure, which is substituted with several functional groups that confer it with distinctive chemical and biological properties.

The molecular structure of this compound includes an ethyl ester group attached to the pyridine ring at the 5-position, along with an aminomethyl group at the 4-position, a trifluoromethoxy group at the 3-position, and a trifluoromethyl group at the 2-position. These substituents not only enhance the stability of the molecule but also contribute to its bioavailability and pharmacokinetic properties. Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery, particularly in the development of novel antibiotics and antiviral agents.

One of the most notable features of Ethyl 4-(aminomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carboxylate is its ability to interact with specific biological targets, such as enzymes and receptors, with high specificity. This property has been exploited in the design of new drugs targeting infectious diseases, including bacterial and viral infections. For instance, researchers have demonstrated that this compound exhibits potent inhibitory activity against certain bacterial enzymes, making it a promising candidate for antibiotic development.

In addition to its pharmacological applications, this compound has also found use in agrochemicals, particularly as a component in herbicides and insecticides. Its ability to disrupt key biochemical pathways in pests has made it an effective tool in crop protection. Recent advancements in green chemistry have further enhanced its environmental profile, making it a sustainable choice for agricultural applications.

The synthesis of Ethyl 4-(aminomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carboxylate involves a multi-step process that typically begins with the preparation of the pyridine ring followed by successive substitution reactions to introduce the various functional groups. The use of advanced catalytic systems and reaction conditions has significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

From an environmental perspective, studies have shown that this compound exhibits low toxicity to non-target organisms, which is a critical factor in its regulatory approval for agricultural use. Furthermore, its rapid degradation under environmental conditions reduces the risk of bioaccumulation, aligning with global efforts to promote eco-friendly chemical solutions.

In conclusion, Ethyl 4-(aminomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carboxylate (CAS No. 1806777-82-1) stands out as a versatile and innovative chemical entity with wide-ranging applications across multiple industries. Its unique structure, coupled with its favorable pharmacokinetic and environmental profiles, positions it as a key player in future advancements in pharmaceuticals and agrochemicals.